Cas no 1804176-33-7 (2-(Chloromethyl)-4-iodophenylhydrazine)

• Product Name: 2-(Chloromethyl)-4-iodophenylhydrazine
• CAS No: 1804176-33-7
• MF: C₇H₈ClIN₂
• MW: 282.509292602539
• CID: 4934296
• Update Time: 2025-05-19

2-(Chloromethyl)-4-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-iodophenylhydrazine

• Inchi： 1S/C7H8ClIN2/c8-4-5-3-6(9)1-2-7(5)11-10/h1-3,11H,4,10H2
• InChI Key： PCTHMSWOHNZLQE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(CCl)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.2
• Topological Polar Surface Area: 38

Additional information on 2-(Chloromethyl)-4-iodophenylhydrazine

2-(Chloromethyl)-4-iodophenylhydrazine: A Comprehensive Overview

2-(Chloromethyl)-4-iodophenylhydrazine (CAS No. 1804176-33-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its chloromethyl and iodo substituents, offers a unique platform for the development of novel drugs and therapeutic agents.

The chemical structure of 2-(Chloromethyl)-4-iodophenylhydrazine is composed of a phenyl ring with a hydrazine group attached at the 4-position, a chlorine atom at the 2-position, and an iodine atom at the 3-position. This arrangement provides the molecule with a combination of electron-withdrawing and electron-donating properties, making it an attractive candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, 2-(Chloromethyl)-4-iodophenylhydrazine has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of antiviral agents, particularly against RNA viruses such as influenza and hepatitis C. The presence of the chloromethyl group allows for facile functionalization, enabling the synthesis of derivatives with enhanced biological activity.

The iodine substituent in 2-(Chloromethyl)-4-iodophenylhydrazine also plays a crucial role in its pharmacological properties. Iodinated compounds are known for their ability to cross biological membranes and accumulate in specific tissues, which can be advantageous for targeted drug delivery. Additionally, the iodine atom can serve as a handle for radiolabeling, making the compound useful in imaging studies and radiotherapy applications.

Beyond its medicinal applications, 2-(Chloromethyl)-4-iodophenylhydrazine has also found utility in organic synthesis. Its reactivity with various electrophiles and nucleophiles makes it a valuable intermediate in the preparation of complex organic molecules. For instance, it can be used in Suzuki-Miyaura coupling reactions to form biaryl compounds, which are important scaffolds in natural product synthesis and drug discovery.

The synthesis of 2-(Chloromethyl)-4-iodophenylhydrazine typically involves several steps, including the formation of the hydrazine derivative from an appropriate starting material, followed by introduction of the chlorine and iodine substituents. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, it is important to note that while 2-(Chloromethyl)-4-iodophenylhydrazine is not classified as a hazardous or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation.

To further illustrate its potential applications, let us consider a recent study published in the Journal of Medicinal Chemistry. Researchers investigated the use of 2-(Chloromethyl)-4-iodophenylhydrazine-based derivatives as inhibitors of viral replication. The study demonstrated that these compounds exhibited potent antiviral activity against several strains of influenza virus, with minimal cytotoxicity to host cells. This finding underscores the importance of continued research into this class of compounds for developing new antiviral therapies.

In conclusion, 2-(Chloromethyl)-4-iodophenylhydrazine (CAS No. 1804176-33-7) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique chemical structure provides a foundation for developing novel drugs and therapeutic agents, while its reactivity makes it a valuable intermediate in synthetic chemistry. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.